Cas no 1261609-65-7 (3'-Amino-2,2'-dibromoacetophenone)

• Product Name: 3'-Amino-2,2'-dibromoacetophenone
• CAS No: 1261609-65-7
• MF: C₈H₇Br₂NO
• MW: 292.955280542374
• CID: 4797324
• Update Time: 2025-05-24

3'-Amino-2,2'-dibromoacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Amino-2,2'-dibromoacetophenone

• Inchi： 1S/C8H7Br2NO/c9-4-7(12)5-2-1-3-6(11)8(5)10/h1-3H,4,11H2
• InChI Key： JAFFMYMJXQNIKA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CBr)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1

Additional information on 3'-Amino-2,2'-dibromoacetophenone

Recent Advances in the Study of 3'-Amino-2,2'-dibromoacetophenone (CAS: 1261609-65-7) in Chemical Biology and Pharmaceutical Research

3'-Amino-2,2'-dibromoacetophenone (CAS: 1261609-65-7) is a brominated acetophenone derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its reactivity and utility in various synthetic and medicinal chemistry contexts. Recent studies have focused on its role as a versatile building block for the synthesis of more complex molecules, as well as its potential biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 3'-Amino-2,2'-dibromoacetophenone in the development of novel kinase inhibitors. The researchers utilized this compound as a key intermediate in the synthesis of a series of brominated heterocycles, which demonstrated potent inhibitory activity against several cancer-related kinases. The study highlighted the compound's ability to undergo selective nucleophilic substitution reactions, making it a valuable scaffold for drug discovery efforts.

In addition to its synthetic applications, 3'-Amino-2,2'-dibromoacetophenone has also been studied for its direct biological effects. A recent preprint on bioRxiv reported that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies. While the activity is not as potent as clinical antibiotics, these findings suggest potential for further optimization.

From a chemical biology perspective, researchers at MIT have developed a novel probe based on 3'-Amino-2,2'-dibromoacetophenone for studying protein-ligand interactions. The bromine atoms in the molecule serve as excellent handles for further functionalization, allowing the attachment of various reporter groups. This work, published in ACS Chemical Biology in early 2024, demonstrates how this compound can be used to create activity-based probes for proteomic studies.

The safety profile and pharmacokinetic properties of 3'-Amino-2,2'-dibromoacetophenone have also been investigated. A recent toxicology study in Chemical Research in Toxicology found that while the compound shows some hepatotoxicity at high concentrations, it has favorable metabolic stability compared to similar brominated compounds. These findings are important for considering its potential use in drug development programs.

Looking forward, several pharmaceutical companies have included derivatives of 3'-Amino-2,2'-dibromoacetophenone in their screening libraries, recognizing its potential as a privileged structure. The compound's unique combination of amino and bromo substituents offers multiple vectors for medicinal chemistry optimization, making it particularly attractive for fragment-based drug discovery approaches.

In conclusion, recent research on 3'-Amino-2,2'-dibromoacetophenone (CAS: 1261609-65-7) has revealed its multifaceted potential in chemical biology and pharmaceutical research. From its utility as a synthetic building block to its direct biological activities and applications in chemical probes, this compound continues to be an important subject of investigation. Future studies will likely focus on optimizing its properties for specific therapeutic applications and further exploring its mechanism of action at the molecular level.